Cas no 1803570-67-3 (Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate)

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate is a versatile sulfonylating reagent with applications in organic synthesis and pharmaceutical intermediates. Its chlorosulfonyl group enables efficient sulfonamide formation, while the ester functionality offers further derivatization potential. The cyclopentane backbone provides structural rigidity, which can influence the stereochemistry and reactivity of resulting compounds. This compound is particularly useful in the preparation of sulfonamide-based scaffolds, which are prevalent in medicinal chemistry. Its stability under controlled conditions and compatibility with a range of reaction conditions make it a practical choice for targeted synthetic transformations. Proper handling is required due to its reactive chlorosulfonyl moiety.

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate structure

1803570-67-3 structure

Product Name:Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate

CAS No:1803570-67-3

MF:C₈H₁₃ClO₄S

MW:240.704420804977

MDL:MFCD28544474

CID:4727726

PubChem ID:84728118

Update Time:2025-06-07

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
- Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate
- MDL： MFCD28544474
- Inchi： 1S/C8H13ClO4S/c1-13-7(10)8(4-2-3-5-8)6-14(9,11)12/h2-6H2,1H3
- InChI Key： BFSSPRSEXYILLT-UHFFFAOYSA-N
- SMILES： ClS(CC1(C(=O)OC)CCCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 311
Topological Polar Surface Area: 68.8

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B499785-10mg	Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3		10mg	$ 70.00	2022-06-07
TRC	B499785-50mg	Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3		50mg	$ 230.00	2022-06-07
TRC	B499785-100mg	Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3		100mg	$ 365.00	2022-06-07
Enamine	EN300-213460-0.05g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	0.05g	$120.0	2023-09-16
Enamine	EN300-213460-0.1g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	0.1g	$178.0	2023-09-16
Enamine	EN300-213460-0.25g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	0.25g	$254.0	2023-09-16
Enamine	EN300-213460-0.5g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	0.5g	$400.0	2023-09-16
Enamine	EN300-213460-1.0g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	1g	$513.0	2023-05-31
Enamine	EN300-213460-2.5g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	2.5g	$1007.0	2023-09-16
Enamine	EN300-213460-5.0g	methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate	1803570-67-3	90%	5g	$1491.0	2023-05-31